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Compound of Interest

Compound Name: C15H16CI3NO2

Cat. No.: B5410255

Chemical Class and Properties: Methoxychlor belongs to the organochlorine family of
insecticides. It is a synthetic compound that was developed as an alternative to DDT.
Structurally, it is related to DDT but with the p-chloro substituents on the phenyl rings replaced
by methoxy groups. This structural change was intended to make the compound more
biodegradable and less persistent in the environment compared to DDT.

Historical Context and Use: Introduced in the 1940s, Methoxychlor was used to protect crops,
ornamental plants, livestock, and pets from a variety of insect pests. Its application was
widespread in agriculture and for public health purposes, such as controlling flies and
mosquitoes. However, due to its environmental persistence and adverse biological effects, its
use has been severely restricted or banned in many countries since the late 20th and early
21st centuries.

Principles of Synthesis (Non-Detailed)

The synthesis of diaryl-trichloroethane insecticides like Methoxychlor generally involves a well-
known type of organic reaction. The core chemical principle is the electrophilic aromatic
substitution reaction. Typically, this involves the condensation of an aromatic ether (like anisole)
with a chlorinated aldehyde (like chloral or chloral hydrate) in the presence of a strong acid
catalyst, such as sulfuric acid. This general reaction class is fundamental in organic chemistry
for creating carbon-carbon bonds between aromatic rings and aliphatic chains.

Environmental Fate and Health Effects
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Methoxychlor is known to be an endocrine disruptor, meaning it can interfere with the hormone
systems of animals, including humans. Its primary mechanism of concern is its estrogenic
activity, where it or its metabolites can mimic the effects of estrogen, potentially leading to
reproductive, developmental, and other health issues.

Due to its chemical stability and lipophilicity, Methoxychlor can persist in the environment,
accumulating in the fatty tissues of organisms and biomagnifying up the food chain. This
persistence and potential for long-range environmental transport are key reasons for the
regulations restricting its use.

Detection and Analysis

The detection and quantification of Methoxychlor in environmental samples (such as sail,
water, and biological tissues) are critical for monitoring and remediation efforts. The standard
analytical workflow for its detection is outlined below.

The standard approach for detecting Methoxychlor in various samples involves several key
stages: sample preparation (extraction and cleanup), instrumental analysis, and data
interpretation.

Data Presentation: Analytical Methods

Table 1: Common Analytical Techniques for Methoxychlor Detection
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Typical
Technique Detector Matrix Detection Reference
Limit
Gas Water, Air,
Electron Capture ] ) 0.001 - 0.01 pg/L
Chromatography Biological [11[21[3]
Detector (ECD) ] (Water)
(GO) Tissues
Gas Mass
Chromatography  Spectrometry Food, Dust 0.05 pg/g (Food)  [2]
(GC) (MS)
Gas
Halogen Specific
Chromatography Wastewater 30 ng/L [4]
Detector
(GC)
High-
Performance Pure N
- Not specified for
Liquid UV Detector Samples/Metabol ) [2]
_ trace analysis
Chromatography ites
(HPLC)

Experimental Protocols

1. Sample Preparation: Extraction and Cleanup

The goal of this phase is to isolate Methoxychlor from the sample matrix (e.g., soil, water, food)

and remove interfering substances.

e Principle: Liquid-liquid extraction or solid-phase extraction (SPE) is used to transfer the

pesticide from the original sample into an organic solvent.[5] This is followed by a "cleanup”

step to remove other compounds that could interfere with the analysis.

o Generalized Protocol (for water samples):

o A known volume of the water sample (e.g., 1 liter) is taken.

o The sample is acidified.
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o A suitable organic solvent (e.g., dichloromethane or a hexane/ether mixture) is added.

o The mixture is shaken vigorously in a separatory funnel to allow the Methoxychlor to
partition into the organic solvent layer.

o The organic layer is collected. This process may be repeated to ensure complete
extraction.

o The collected organic extract is then passed through a cleanup column, often containing
Florisil or silica gel, to adsorb impurities.

o The purified extract is concentrated to a small volume before analysis.

e QUEChERS Method: For complex matrices like food, the QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) method is often employed.[6] This involves an initial extraction
with a solvent like acetonitrile, followed by the addition of salts to induce phase separation. A
subsequent cleanup step using dispersive SPE removes interferences before analysis.[6]

2. Instrumental Analysis: Gas Chromatography (GC)

GC is the most common technique for analyzing volatile and semi-volatile compounds like
Methoxychlor.[7]

e Principle: The prepared sample extract is injected into the GC system. The sample is
vaporized and carried by an inert gas through a long, thin column.[5] The separation is based
on the differential partitioning of compounds between the mobile gas phase and a stationary
phase coated on the column wall.[5] Compounds exit the column at different times (retention
times), which helps in their identification.

¢ Generalized Protocol:

o Asmall volume (e.g., 1-2 pL) of the concentrated extract is injected into the GC inlet,
which is heated to ensure rapid vaporization.

o The vaporized sample is swept onto the analytical column by a carrier gas (e.g., helium or
nitrogen).
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o The column temperature is controlled by a program, starting at a lower temperature and
ramping up to elute compounds of varying volatility.

o As Methoxychlor elutes from the column, it enters a detector.
o Detection:

» An Electron Capture Detector (ECD) is highly sensitive to halogenated compounds like
Methoxychlor.[2][8]

» A Mass Spectrometer (MS) provides more definitive identification by breaking the
molecule into characteristic fragments, creating a mass spectrum that serves as a
molecular fingerprint.[5] This combination is known as GC-MS.[5]

Mandatory Visualization

Below is a conceptual workflow for the analysis of Methoxychlor in an environmental sample.
Caption: Workflow for pesticide residue analysis.

This guide provides a high-level overview of the principles and methods involved in the
analysis of Methoxychlor, reflecting standard practices in environmental and analytical
chemistry. It is intended for educational purposes for a scientific audience and does not
endorse or provide means for the synthesis or use of this regulated substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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